Cas no 233-68-1 (Naphtho[1,2-c][1,2,5]thiadiazole)

Naphtho[1,2-c][1,2,5]thiadiazole structure
233-68-1 structure
Product name:Naphtho[1,2-c][1,2,5]thiadiazole
CAS No:233-68-1
MF:C10H6N2S
MW:186.233040332794
CID:1413941
PubChem ID:813943

Naphtho[1,2-c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-c][1,2,5]thiadiazole
    • benzo[g][2,1,3]benzothiadiazole
    • AKOS000541935
    • DTXSID40355667
    • naphtho[1,2-d][2,1,3]thiadiazole
    • 233-68-1
    • CCG-311414
    • SCHEMBL6350500
    • Inchi: InChI=1S/C10H6N2S/c1-2-4-8-7(3-1)5-6-9-10(8)12-13-11-9/h1-6H
    • InChI Key: OVUYEFLHMIBQIP-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC3=NSN=C32

Computed Properties

  • Exact Mass: 186.02528
  • Monoisotopic Mass: 186.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 25.78

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